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carboxylate

Cat. No.: B1321209 Get Quote

An In-depth Guide to the Molecular Weight of Tert-butyl 3-ethenylazetidine-1-carboxylate

This technical guide provides a detailed breakdown of the molecular weight of tert-butyl 3-
ethenylazetidine-1-carboxylate, a heterocyclic building block utilized by researchers,

scientists, and drug development professionals in the synthesis of novel compounds.

Molecular Composition and Weight
Tert-butyl 3-ethenylazetidine-1-carboxylate is an organic compound with the chemical

formula C10H17NO2.[1][2] Its molecular weight is a fundamental property, essential for

stoichiometric calculations in chemical reactions and for the characterization of synthesized

molecules. The calculated molecular weight of this compound is approximately 183.25 g/mol .

[1]

Calculation of Molecular Weight
The molecular weight is determined by the sum of the atomic weights of its constituent atoms.

The table below outlines the contribution of each element to the total molecular weight.
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Element Symbol Atomic Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 10 12.011 120.11

Hydrogen H 17 1.008 17.136

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 183.251

Logical Representation of Molecular Weight
Calculation
The following diagram illustrates the logical relationship between the elemental components

and the final calculated molecular weight of the compound.
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Elemental Composition

Atomic Weights (amu)

Total Elemental Mass

Carbon (C)
10 atoms

12.011

Hydrogen (H)
17 atoms

1.008

Nitrogen (N)
1 atom

14.007

Oxygen (O)
2 atoms

15.999

120.11 17.136 14.007 31.998

Molecular Weight
183.251 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Experimental Considerations
While the theoretical molecular weight is calculated based on standard atomic weights, the

experimental determination of molecular weight is typically performed using mass

spectrometry. This technique provides the mass-to-charge ratio of ionized molecules, allowing

for the confirmation of the molecular mass and the elucidation of the compound's structure.

High-resolution mass spectrometry can provide highly accurate mass measurements, which

are crucial for confirming the elemental composition of a newly synthesized compound.
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Note: As this guide focuses on the fundamental property of molecular weight, detailed

experimental protocols for the synthesis or application of tert-butyl 3-ethenylazetidine-1-
carboxylate are beyond its scope. Researchers should consult relevant synthetic chemistry

literature for such procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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